1-(1-Methyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one

• IUPAC Name: 1-(1-methyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one
• InChI: InChI=1S/C10H13N3O/c1-3-10(14)13-5-4-9-8(6-13)11-7-12(9)2/h3,7H,1,4-6H2,2H3
• InChI Key: GKHARZJHDTVITF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1CCN(C2)C(=O)C=C
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

1-(1-Methyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one , commonly referred to as imidazole , is a five-membered heterocyclic compound . It possesses three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. Imidazole is also known as 1,3-diazole . It contains two nitrogen atoms, one of which bears a hydrogen atom, while the other is a pyrrole-type nitrogen . Imidazole exhibits both acidic and basic properties due to the presence of a positive charge on either of its nitrogen atoms. It is a white or colorless solid, highly soluble in water and other polar solvents. Imidazole serves as the core structure for various natural products, including histidine, purine, histamine, and DNA-based structures .

Synthesis Analysis

Imidazole synthesis involves several routes, and it has become an essential synthon in drug development. Various synthetic methods yield imidazole derivatives with diverse biological activities. These include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, antiamoebic, antihelmintic, antifungal, and ulcerogenic properties . Researchers have explored different synthetic pathways to access imidazole-containing compounds, contributing to drug discovery and therapeutic advancements .